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Compound of Interest

Compound Name: Ethyl 3-Hydroxybutyrate

Cat. No.: B7766542 Get Quote

An In-depth Technical Guide to Ethyl 3-
hydroxybutyrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,

experimental protocols, and biological significance of Ethyl 3-hydroxybutyrate. The data is

presented in a clear and accessible format to support research and development activities.

Core Chemical and Physical Properties
Ethyl 3-hydroxybutyrate, also known as ethyl 3-hydroxybutanoate, is a chiral ester with

significant applications as a building block in organic synthesis and as a potential therapeutic

agent. Its key quantitative data are summarized below.
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Property Value References

CAS Number 5405-41-4 [1][2][3][4]

Molecular Weight 132.16 g/mol [1][2][3][5][6]

Molecular Formula C₆H₁₂O₃ [1][2][6]

Density 1.017 g/mL at 25 °C [3][4]

Boiling Point 170 °C [4]

Flash Point 148 °F [1]

Refractive Index 1.42 (n20/D) [3]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of Ethyl 3-hydroxybutyrate are crucial

for its application in research. The following sections provide established protocols.

Synthesis of Ethyl (S)-3-hydroxybutyrate via
Fermentation
This protocol describes the enantioselective synthesis of (S)-ethyl 3-hydroxybutanoate using

baker's yeast.

Materials:

Baker's yeast

Sucrose

Ethyl acetoacetate

Tap water

Magnesium sulfate

Diethyl ether
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Procedure:

A mixture of 200 g of baker's yeast and 300 g of sucrose in 1.6 L of tap water is stirred in a 4-

L three-necked, round-bottomed flask for 1 hour at approximately 30°C.

20.0 g (0.154 mol) of ethyl acetoacetate is added to the fermenting suspension, and the

mixture is stirred for an additional 24 hours at room temperature.

A warm solution (ca. 40°C) of 200 g of sucrose in 1 L of tap water is then added, followed 1

hour later by an additional 20.0 g (0.154 mol) of ethyl acetoacetate.

After stirring for another 24 hours, the mixture is centrifuged.

The supernatant is saturated with sodium chloride and extracted continuously with diethyl

ether for 2 days.

The combined ether extracts are dried over magnesium sulfate, filtered, and concentrated

using a rotary evaporator.

The resulting residue is fractionally distilled under reduced pressure (12 mm) to collect the

fraction boiling at 71–73°C, yielding (S)-(+)-ethyl 3-hydroxybutanoate.[7]

Chemical Synthesis of Ethyl (S)-3-hydroxybutyrate
This method outlines a chemical synthesis route for (S)-ethyl-β-hydroxybutyrate.

Materials:

(S)-3-Hydroxybutyric acid

Ethanol

Sulfuric acid

Sodium bicarbonate

Dichloromethane

Magnesium sulfate
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Procedure:

Dissolve 9.6 g (92 mmol) of (S)-3-Hydroxybutyric acid in 100 mL of ethanol containing 10

drops of sulfuric acid in an Erlenmeyer flask and stir.

Monitor the reaction for the conversion to the ethyl ester product using GC-MS analysis of

small aliquots.

Upon completion, add a small amount of solid sodium bicarbonate to neutralize the acid

catalyst.

Remove the solvent by rotary evaporation.

Take up the residue in dichloromethane and wash with water.

Extract the aqueous layer once more with dichloromethane.

Combine the organic layers, dry over magnesium sulfate, filter, and remove the solvent by

rotary evaporation to yield (S)-ethyl-3-hydroxybutyrate as a clear oil.[5]

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol provides a general guideline for the analysis of Ethyl 3-hydroxybutyrate using

GC-MS.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 6890 GC with a 5973

mass-selective detector).

Column: Varian VF-5-MS (30 m x 0.25 mm i.d. x 0.25 µm) or equivalent.

GC-MS Conditions:

Injection Mode: Splitless

Injector Temperature: 250°C
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Carrier Gas: Helium at a constant flow of 1.3 mL/min

Oven Temperature Program:

Initial temperature: 60°C, hold for 1.5 min

Ramp 1: 10°C/min to 110°C

Ramp 2: 50°C/min to 300°C, hold for 2 min

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Impact (EI) at 70 eV

Scan Mode: Selected Ion Monitoring (SIM) for quantification, targeting characteristic ions of

the derivatized analyte if necessary.[8]

Biological Signaling and Metabolism
Ethyl 3-hydroxybutyrate is a precursor to the ketone body β-hydroxybutyrate (BHB), which

plays a crucial role in cellular metabolism and signaling.

Ketone Body Metabolism Workflow
The following diagram illustrates the general workflow of ketone body metabolism, where fatty

acids are converted into ketone bodies in the liver and then utilized by extrahepatic tissues.
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Caption: Overview of ketone body metabolism from fatty acid breakdown to energy production.

Signaling Pathways of β-hydroxybutyrate (BHB)
BHB, the active metabolite of Ethyl 3-hydroxybutyrate, is not only an energy substrate but

also a signaling molecule that can modulate various cellular processes, including inflammation

and gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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